molecular formula C13H12O4S B8768546 4'-Methoxy[1,1'-biphenyl]-4-sulfonic acid CAS No. 256439-82-4

4'-Methoxy[1,1'-biphenyl]-4-sulfonic acid

Cat. No.: B8768546
CAS No.: 256439-82-4
M. Wt: 264.30 g/mol
InChI Key: KCXODDRZCSEVNJ-UHFFFAOYSA-N
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Description

4'-Methoxy[1,1'-biphenyl]-4-sulfonic acid is a useful research compound. Its molecular formula is C13H12O4S and its molecular weight is 264.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

256439-82-4

Molecular Formula

C13H12O4S

Molecular Weight

264.30 g/mol

IUPAC Name

4-(4-methoxyphenyl)benzenesulfonic acid

InChI

InChI=1S/C13H12O4S/c1-17-12-6-2-10(3-7-12)11-4-8-13(9-5-11)18(14,15)16/h2-9H,1H3,(H,14,15,16)

InChI Key

KCXODDRZCSEVNJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CC=C(C=C2)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-methoxyphenylboronic acid (35 g, 0.23 mol), sodium-4-bromobenzene-sulfonate (50 g, 0.19 mol) and Na2CO3 (200 g) were taken in toluene (1000 ml) and water (500 ml). To this was added Pd(PPh3)4 (11 g, 0.011 mol) and the reaction mixture was refluxed for 12 h under N2 atmosphere. The reaction mixture was cooled, filtered off the solid residue, washed with toluene and acidified with 6N HCl. The solid precipitate was filtered and dried to give 4′-methoxy[1,1′-biphenyl]-4-sulfonic acid (45 g, 88%).
Quantity
35 g
Type
reactant
Reaction Step One
Name
sodium 4-bromobenzene-sulfonate
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step One
Quantity
1000 mL
Type
solvent
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Three
Quantity
11 g
Type
catalyst
Reaction Step Four

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